Cas no 1638768-33-8 (tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate)

• Product Name: tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate
• CAS No: 1638768-33-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD28501333
• CID: 5102360
• PubChem ID: 124249416
• Update Time: 2026-03-03

tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(hydroxymethyl)bicyclo[2.1.1]hexan-1-yl]carbamate
• tert-Butyl (4-(hydroxymethyl)bicyclo[2.1.1]hexan-1-yl)carbamate
• Carbamic acid, N-[4-(hydroxymethyl)bicyclo[2.1.1]hex-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate
• tert-Butyl(4-(hydroxymethyl)bicyclo[2.1.1]hexan-1-yl)carbamate
• D75292
• DB-404681
• CS-0092003
• SB12461
• 1638768-33-8
• PS-15454
• tert-butylN-[4-(hydroxymethyl)bicyclo[2.1.1]hexan-1-yl]carbamate

• MDL： MFCD28501333
• Inchi： 1S/C12H21NO3/c1-10(2,3)16-9(15)13-12-5-4-11(6-12,7-12)8-14/h14H,4-8H2,1-3H3,(H,13,15)
• InChI Key： VDPHCLFRJYHLKD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC12CC(CO)(C1)CC2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate

Tert-Butyl N-[4-(Hydroxymethyl)-1-Bicyclo[2.1.1]hexanyl]carbamate (CAS No. 1638768-33-8)

Tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate (CAS No. 1638768-33-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely used in the development of drugs and agrochemicals due to their ability to modulate various biological processes.

The bicyclo[2.1.1]hexanyl moiety in this compound is particularly noteworthy, as it introduces a strained ring system that can influence the conformational flexibility and binding properties of the molecule. The presence of the hydroxymethyl group further adds to the compound's reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have explored the potential applications of tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate in various therapeutic areas. One notable area of research is its use as a prodrug for the delivery of active pharmaceutical ingredients (APIs). The tert-butyl carbamate group can be designed to undergo selective cleavage under specific physiological conditions, thereby releasing the active drug moiety at the desired site of action. This approach can enhance the bioavailability and reduce the side effects of the drug, making it a promising strategy in drug delivery systems.

In addition to its prodrug potential, tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate has been investigated for its antimicrobial properties. The unique combination of the bicyclic ring system and the hydroxymethyl group may confer enhanced activity against a range of microbial pathogens, including bacteria and fungi. Preliminary studies have shown that this compound exhibits broad-spectrum antimicrobial activity, making it a potential candidate for developing new antimicrobial agents.

Another area of interest is the compound's role in neurological disorders. Research has indicated that compounds with similar structural features can modulate neurotransmitter systems and have neuroprotective effects. The bicyclo[2.1.1]hexanyl moiety may interact with specific receptors or enzymes involved in neurological processes, potentially offering therapeutic benefits for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate typically involves multistep procedures that ensure high purity and yield. Key synthetic strategies include the formation of the bicyclic ring system through intramolecular cyclization reactions and the introduction of the hydroxymethyl group via selective functionalization steps. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to optimize these processes, ensuring that the final product meets stringent quality standards.

From a pharmacological perspective, tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate has been evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preclinical studies have demonstrated favorable ADME characteristics, suggesting that this compound can be effectively absorbed and distributed in vivo while maintaining low toxicity levels.

Moreover, ongoing clinical trials are exploring the safety and efficacy of tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate in human subjects. These trials aim to validate its therapeutic potential in various disease models and provide valuable insights into its mechanism of action and optimal dosing regimens.

In conclusion, tert-butyl N-[4-(hydroxymethyl)-1-bicyclo[2.1.1]hexanyl]carbamate (CAS No. 1638768-33-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further development in drug discovery and therapeutic interventions.